Cas no 1256358-68-5 (2-(2-Chlorophenoxymethyl)phenylboronic acid)

• Product Name: 2-(2-Chlorophenoxymethyl)phenylboronic acid
• CAS No: 1256358-68-5
• MF: C₁₃H₁₂BClO₃
• MW: 262.496582984924
• MDL: MFCD16198498
• CID: 1024492
• PubChem ID: 53211404
• Update Time: 2025-06-13

2-(2-Chlorophenoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-((2-Chlorophenoxy)methyl)phenyl)boronic acid
• [2-[(2-chlorophenoxy)methyl]phenyl]boronic acid
• SCHEMBL2561187
• BS-19868
• 1256358-68-5
• (2-((2-Chlorophenoxy)methyl)phenyl)boronicacid
• MFCD16198498
• AKOS005974446
• Boronic acid, B-[2-[(2-chlorophenoxy)methyl]phenyl]-
• CS-0175255
• DB-354701
• DTXSID70681340
• A890107
• 2-(2-CHLOROPHENOXYMETHYL)PHENYLBORONIC ACID
• {2-[(2-Chlorophenoxy)methyl]phenyl}boronic acid
• 2-(2-Chlorophenoxymethyl)phenylboronic acid

• MDL： MFCD16198498
• Inchi： 1S/C13H12BClO3/c15-12-7-3-4-8-13(12)18-9-10-5-1-2-6-11(10)14(16)17/h1-8,16-17H,9H2
• InChI Key： ONODGDHQBJDGHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 262.05700
• Monoisotopic Mass: 262.0568021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.59880

Additional information on 2-(2-Chlorophenoxymethyl)phenylboronic acid

Introduction to 2-(2-Chlorophenoxymethyl)phenylboronic Acid (CAS No. 1256358-68-5) and Its Applications in Modern Chemical Biology

2-(2-Chlorophenoxymethyl)phenylboronic acid, identified by the chemical identifier CAS No. 1256358-68-5, is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Boronic acids are a class of compounds renowned for their unique chemical properties, particularly their ability to form reversible covalent bonds with diols, making them invaluable tools in various biochemical applications. The presence of both a chlorophenoxymethyl and a phenylboronic acid moiety in this compound imparts distinct reactivity and functionality, positioning it as a versatile intermediate in the synthesis of novel biomolecules and drug candidates.

The structure of 2-(2-Chlorophenoxymethyl)phenylboronic acid consists of a phenyl ring substituted with a boronic acid group at the para position relative to the chlorophenoxymethyl moiety. This arrangement enhances its solubility in polar solvents while maintaining the stability required for biological interactions. The chlorophenoxymethyl group introduces a hydrophobic region that can interact with lipid membranes or hydrophobic pockets in proteins, whereas the boronic acid moiety remains highly reactive towards diol-containing substrates such as sugars, nucleosides, and other polyhydroxy compounds.

In recent years, the applications of boronic acids like 2-(2-Chlorophenoxymethyl)phenylboronic acid have expanded significantly, particularly in the development of carbohydrate-based therapeutics. Boronic acids are well-known for their role in proteoglycan binding and have been extensively studied for their potential in inhibiting enzymes that rely on glycosidic bonds. For instance, modifications of this compound have been explored in the design of inhibitors targeting enzymes such as glycosidases and hexokinases, which are crucial in metabolic pathways associated with diseases like diabetes and cancer.

One of the most compelling aspects of 2-(2-Chlorophenoxymethyl)phenylboronic acid is its utility in click chemistry applications. Boronic acids participate in Suzuki-Miyaura cross-coupling reactions, enabling the rapid assembly of complex organic molecules. This reactivity has been leveraged to develop novel drug candidates by linking boronic acid derivatives with other biologically active molecules through carbon-carbon bonds. The chlorophenoxymethyl group further enhances this capability by providing additional synthetic handles for diversifying molecular structures.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acids as pharmacophores due to their ability to modulate protein-protein interactions and enzyme activity. For example, studies have demonstrated that derivatives of 2-(2-Chlorophenoxymethyl)phenylboronic acid can serve as scaffolds for designing small-molecule inhibitors that disrupt aberrant signaling pathways in cancer cells. The combination of its boronic acid functionality with the chlorophenoxymethyl group allows for fine-tuning of binding affinity and selectivity, making it an attractive candidate for structure-activity relationship (SAR) studies.

The compound's relevance extends to diagnostic applications as well. Boron-containing compounds have been utilized in positron emission tomography (PET) imaging due to their ability to accumulate selectively in certain tissues or tumors. While 2-(2-Chlorophenoxymethyl)phenylboronic acid itself may not be directly used as an imaging agent, its derivatives have been explored as probes for visualizing glycosylation patterns, which can provide insights into disease states such as inflammation and tumor progression.

The synthesis of 2-(2-Chlorophenoxymethyl)phenylboronic acid typically involves multi-step organic reactions starting from readily available precursors such as chlorophenol and benzene derivatives. The introduction of the boronic acid functionality is often achieved through halogen-metal exchange followed by hydroboration or direct borylation methods. The presence of the chlorophenoxymethyl group necessitates careful control over reaction conditions to prevent unwanted side products, ensuring high yields and purity necessary for biological studies.

In conclusion, 2-(2-Chlorophenoxymethyl)phenylboronic acid (CAS No. 1256358-68-5) represents a promising compound with diverse applications across chemical biology and pharmaceutical research. Its unique structural features enable it to participate in critical biochemical interactions while serving as a versatile building block for drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are poised to play an increasingly important role in advancing medical science.